Cas no 1434126-93-8 ((2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid)

(2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid structure
1434126-93-8 structure
Product Name:(2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid
CAS No:1434126-93-8
MF:C8H12F3NO3
MW:227.180993080139
MDL:MFCD26959103
CID:2094147
Update Time:2025-04-21

(2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Methylpiperidin-4-one 2,2,2-trifluoroacetate
    • (2S)-2-Methyl-4-piperidone tfa
    • (2S)-2-methylpiperidin-4-one; trifluoroacetic acid
    • SB11155
    • AK170901
    • (2S)-2-Methyl-4-piperidone trifluoroacetate
    • (2S)-2-methylpiperidin-4-one;trifluoroacetic acid
    • (2S)-2-Methylpiperidin-4-one trifluoroacetic acid
    • (2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid
    • MDL: MFCD26959103
    • Inchi: 1S/C6H11NO.C2HF3O2/c1-5-4-6(8)2-3-7-5;3-2(4,5)1(6)7/h5,7H,2-4H2,1H3;(H,6,7)/t5-;/m0./s1
    • InChI Key: QGYSTDMFHTYSAV-JEDNCBNOSA-N
    • SMILES: FC(C(=O)O)(F)F.O=C1CCN[C@@H](C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Topological Polar Surface Area: 66.4

(2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid Pricemore >>

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